An In-depth Technical Guide on the Mechanism of Action of JNJ-64530440 (JNc-440)
An In-depth Technical Guide on the Mechanism of Action of JNJ-64530440 (JNc-440)
For Researchers, Scientists, and Drug Development Professionals
Executive Summary
JNJ-64530440 (erroneously referred to as JNc-440) is an investigational oral antiviral agent developed for the treatment of chronic hepatitis B (CHB). It is a potent and selective capsid assembly modulator (CAM) that belongs to the CAM-N subclass, signifying its ability to induce the formation of morphologically 'normal' but non-functional viral capsids. JNJ-64530440 exhibits a dual mechanism of action, targeting both the late and early stages of the hepatitis B virus (HBV) lifecycle. This dual action involves the disruption of pgRNA encapsidation, thereby halting viral replication, and the inhibition of new covalently closed circular DNA (cccDNA) formation, which is crucial for the persistence of HBV infection. Although showing potent antiviral activity in early clinical trials, the development of JNJ-64530440 has been discontinued. This guide provides a comprehensive overview of its mechanism of action, supported by quantitative data from clinical studies, detailed experimental protocols, and visualizations of the relevant biological pathways and study designs.
Core Mechanism of Action: A Dual Approach to HBV Inhibition
JNJ-64530440 functions as a Hepatitis B Virus (HBV) capsid assembly modulator with a dual mechanism of action.[1][2] It targets the HBV core protein, which is essential for multiple stages of the viral lifecycle.[3]
Primary Mechanism: Disruption of Viral Replication (Late Stage)
The primary mode of action of JNJ-64530440 is to interfere with the assembly of the viral capsid.[1][2][4] By binding to the core protein dimers, it accelerates the kinetics of capsid assembly.[5][6] This rapid assembly leads to the formation of empty, morphologically normal capsids that lack the pregenomic RNA (pgRNA) and the viral polymerase.[1][2][4][7] Consequently, the encapsidation of the pgRNA-polymerase complex is prevented, which is a critical step for reverse transcription and the production of new viral DNA.[5][6] This ultimately blocks the replication of HBV.[1][2]
Secondary Mechanism: Inhibition of de novo cccDNA Formation (Early Stage)
The secondary mechanism of JNJ-64530440 involves the inhibition of the establishment of new covalently closed circular DNA (cccDNA) in newly infected cells.[1][2][4] The cccDNA resides in the nucleus of infected hepatocytes and serves as the transcriptional template for all viral RNAs, making it the key factor for viral persistence.[3] By interfering with the proper disassembly of incoming viral capsids, JNJ-64530440 prevents the release of the viral genome and its subsequent conversion into new cccDNA molecules.[8] This action requires higher concentrations of the drug compared to its primary mechanism.[4]
Caption: Dual mechanism of action of JNJ-64530440 on the HBV lifecycle.
Quantitative Data from Clinical and Preclinical Studies
The following tables summarize the key quantitative data for JNJ-64530440 from the Phase 1b clinical trial (NCT03439488) and in vitro studies.
Table 1: In Vitro Antiviral Activity of JNJ-64530440 in Primary Human Hepatocytes[9]
| Parameter | EC50 (nM) | EC90 (nM) |
| Primary MOA (HBV Replication Blockade) | 22 | 103 |
| Secondary MOA (de novo cccDNA Inhibition) | 136 | 373 |
Table 2: Antiviral Efficacy of JNJ-64530440 in CHB Patients (28-Day Treatment)[1][10]
| Treatment Group | Mean Change in HBV DNA from Baseline (log10 IU/mL) | Proportion of Patients with HBV DNA < LLOQ at Day 29 | Mean Change in HBV RNA from Baseline (log10 copies/mL) | Proportion of Patients with HBV RNA "Target Not Detected" at Day 29 |
| Placebo (n=4) | +0.1 | 0% (0/4) | Not Reported | Not Reported |
| 750 mg Once Daily (n=8) | -3.2 | 63% (5/8) | -2.65 | 67% (4/6) |
| 750 mg Twice Daily (n=8) | -3.3 | 38% (3/8) | -2.94 | 43% (3/7) |
Table 3: Safety Profile of JNJ-64530440 in CHB Patients (28-Day Treatment)[10]
| Treatment Group | Patients with Mild-to-Moderate Treatment-Emergent Adverse Events | Most Common Adverse Events |
| Placebo (n=4) | 75% (3/4) | Fatigue, increased ALT, decreased neutrophil count, headache |
| 750 mg Once Daily (n=8) | 75% (6/8) | Fatigue, increased ALT, decreased neutrophil count, headache |
| 750 mg Twice Daily (n=8) | 50% (4/8) | Fatigue, increased ALT, decreased neutrophil count, headache |
Experimental Protocols
In Vitro cccDNA Quantification Assay (General Protocol)
This protocol describes a general method for quantifying HBV cccDNA in infected cell cultures, a key assay for evaluating the secondary mechanism of action of CAMs.
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Cell Culture and Infection: Primary human hepatocytes or HepG2-NTCP cells are cultured in collagen-coated plates. Cells are infected with HBV inoculum. For mechanism of action studies, the test compound (e.g., JNJ-64530440) is added at the time of infection.
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DNA Extraction: Total DNA is extracted from the infected cells using a modified Hirt procedure to enrich for extrachromosomal DNA, or a total DNA extraction kit.
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Nuclease Digestion: To eliminate contaminating viral replicative intermediates (rcDNA and dsIDNA), the extracted DNA is treated with a nuclease that specifically digests linear and relaxed circular DNA, such as Plasmid-Safe ATP-dependent DNase (PSD) or T5 exonuclease.
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Quantitative PCR (qPCR): The remaining cccDNA is quantified using a specific qPCR assay. Primers are designed to amplify a region of the HBV genome that is unique to the circular cccDNA form. A standard curve with a plasmid containing the HBV genome is used for absolute quantification.
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Data Normalization: The cccDNA copy number is normalized to the cell number, often by quantifying a host housekeeping gene (e.g., β-globin) in parallel.
Capsid Assembly Assay (General Protocol)
This protocol outlines a general method to assess the effect of CAMs on HBV capsid assembly.
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Expression of HBV Core Protein: The HBV core protein (Cp) is expressed in a suitable system, such as E. coli or in mammalian cells via transfection. The purified Cp exists as dimers.
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In Vitro Assembly Reaction: Capsid assembly is initiated by incubating the Cp dimers in a buffer with high salt concentration and a neutral pH, in the presence or absence of the test compound.
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Analysis of Assembly Products:
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Native Agarose (B213101) Gel Electrophoresis: The reaction products are analyzed by native agarose gel electrophoresis, followed by immunoblotting with an anti-HBc antibody. Correctly assembled capsids migrate as a distinct band, while aberrant structures or unassembled dimers show a different migration pattern.
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Transmission Electron Microscopy (TEM): The morphology of the assembled particles is visualized by negative-stain TEM to determine if they are normal icosahedral capsids or aberrant structures.
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Thermal Shift Assay: The binding of the compound to the capsid can be confirmed by measuring the change in the thermal stability of the capsids using a fluorescent thermal shift assay.
Phase 1b Clinical Trial (NCT03439488) Protocol Summary[1][9][10]
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Study Design: A randomized, double-blind, placebo-controlled, multiple-dose study in treatment-naive, non-cirrhotic adult patients with chronic hepatitis B.
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Patient Population: 20 HBeAg-positive or -negative CHB patients were enrolled.
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Treatment Arms:
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JNJ-64530440 750 mg once daily for 28 days (n=8)
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JNJ-64530440 750 mg twice daily for 28 days (n=8)
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Placebo for 28 days (n=4)
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Primary Endpoints: Safety and tolerability.
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Secondary Endpoints: Antiviral activity (changes in HBV DNA and HBV RNA levels) and pharmacokinetics.
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Key Assessments:
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Virology: Serum HBV DNA and HBV RNA levels were quantified at baseline and at regular intervals during and after treatment.
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Safety: Monitoring of adverse events, clinical laboratory tests, vital signs, and ECGs.
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Pharmacokinetics: Plasma concentrations of JNJ-64530440 were measured at specified time points.
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References
- 1. Quantification of Hepatitis B Virus Covalently Closed Circular DNA in Infected Cell Culture Models by Quantitative PCR [bio-protocol.org]
- 2. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
- 3. mdpi.com [mdpi.com]
- 4. researchgate.net [researchgate.net]
- 5. Novel Hepatitis B Virus Capsid Assembly Modulator Induces Potent Antiviral Responses In Vitro and in Humanized Mice - PMC [pmc.ncbi.nlm.nih.gov]
- 6. HBV capsid assembly modulators differentially modulate the assembly of wild-type and drug-resistant core protein chimeric nucleocapsids and empty capsids | PLOS Pathogens [journals.plos.org]
- 7. journals.asm.org [journals.asm.org]
- 8. scientiasalut.gencat.cat [scientiasalut.gencat.cat]
